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Compound Focus: Diazobenzenesulfonic acid

CAS No.: 2154-66-7

Cat. No.: S525892

Get Quote

The term "diazobenzenesulfonic acid" can refer to different isomers. The most commonly referenced one is

p-Diazobenzenesulfonic acid (para-isomer).

Table 1: Basic Chemical Identifiers

Property p-Diazobenzenesulfonic Acid
Diazobenzenesulfonic Acid
(Unspecified Isomer)

CAS Registry
Number

305-80-6 [1] 2154-66-7 [2]

Molecular
Formula

C₆H₄N₂O₃S [1] C₆H₅N₂O₃S [2]

Molecular
Weight

184.17 g/mol [1] 185.18 g/mol [2]

Other Names 4-Diazoniobenzenesulfonate; 4-

Sulfobenzenediazonium hydroxide, inner salt
[1]

Diazobenzenesulphonate; DASA [2]

Table 2: Physical Properties and Commercial Information
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Property p-Diazobenzenesulfonic Acid

Physical Form Crystalline solid (needles from water) [1]

Melting Point 104 °C [1]

Boiling Point Approximately -0.5 °C [1]

Density (Est.) 1.538 g/cm³ [1]

Price (Research Quantities) $150 for 50 mg [1] to $1,980 for 50 mg [2]

Synthesis and Key Applications

Synthesis Pathway

The synthesis of diazobenzenesulfonic acid derivatives typically follows a two-step process from aniline

derivatives [1]. The following diagram illustrates the general workflow for synthesizing p-

diazobenzenesulfonic acid from a common precursor:
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Key Applications in Research

Biochemical Probe: Diazobenzenesulfonic acid acts as a desensitizer (inhibitor) of the
allosteric effect for myosin ATPase, making it a useful tool for studying this critical enzyme in

muscle contraction [2].
Mitochondrial Research: It has been used to inhibit mitochondrial phosphate transport, helping

researchers understand energy transport mechanisms within cells [3].
Clinical Assays: Stable solutions of this compound are employed in diagnostic bilirubin assays in

clinical chemistry [3].

Stability, Handling, and Biomaterial Context

The diazonium functional group is inherently unstable and can be explosive in its dry, pure form [1].

Therefore, it is almost always handled in a moistened state (e.g., moistened with ~50% water) to ensure
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safety during storage and transport [1] [3].

While diazobenzenesulfonic acid itself is a small molecule, the broader class of sulfonated molecules is of

immense interest in biomaterials. The introduction of a sulfonic acid group (a process called sulfonation) can

significantly enhance the properties of materials [4]:

Enhanced Hydrophilicity: Sulfonation makes material surfaces more water-attracting (hydrophilic),

which improves cell adhesion and proliferation [4].
Improved Biocompatibility: Materials like Sulfonated Polyetheretherketone (S-PEEK) show much

better osseointegration (bone integration) than their non-sulfonated counterparts, making them
valuable for orthopedic implants [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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